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Compound of Interest

4E-Deacetylchromolaenide 4'-O-
Compound Name:
acetate

Cat. No. 8593397

For Researchers, Scientists, and Drug Development Professionals

This technical guide serves to consolidate the currently available scientific information on the
physicochemical and biological properties of 4E-Deacetylchromolaenide 4'-O-acetate.
Despite its potential as a member of the bioactive sesquiterpene lactone class of compounds,
publicly accessible, in-depth data on this specific molecule is limited. This document presents
the confirmed foundational data and outlines general experimental approaches for compounds
of this nature.

Physicochemical Data

The fundamental physicochemical properties of 4E-Deacetylchromolaenide 4'-O-acetate that
have been identified are summarized below. Comprehensive experimental data such as
melting point, solubility in various solvents, and detailed spectroscopic analyses are not
available in the reviewed literature.

Table 1: Physicochemical Properties of 4E-Deacetylchromolaenide 4'-O-acetate
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Property Data

Molecular Formula C22H2807[1]
Molecular Weight 404.45 g/mol [1]
CAS Number 104736-09-6[1]
Appearance Powder

Experimental Protocols

Detailed, published experimental protocols for the specific isolation and analysis of 4E-
Deacetylchromolaenide 4'-O-acetate are not available. However, a generalized workflow for
the isolation of sesquiterpene lactones from plant sources, such as those from the
Chromolaena genus, is well-established. This process typically involves solvent extraction,

fractionation, and chromatographic purification.
General Isolation Workflow:

» Extraction: Dried and powdered plant material is subjected to extraction with an organic
solvent, commonly methanol or ethanol, to obtain a crude extract.

o Fractionation: The crude extract is then partitioned using a series of immiscible solvents with
increasing polarity (e.g., n-hexane, ethyl acetate, n-butanol) to separate compounds into
different fractions based on their solubility and polarity.

o Chromatographic Purification: The target-containing fraction is then subjected to one or more
rounds of column chromatography over a stationary phase like silica gel. Final purification to
obtain the isolated compound is often achieved using preparative High-Performance Liquid
Chromatography (HPLC).
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Caption: A generalized workflow for the isolation of sesquiterpene lactones.

Biological Activity and Signaling Pathways

There is no specific information available in the searched scientific literature concerning the
biological activities or the mechanism of action of 4E-Deacetylchromolaenide 4'-O-acetate.
Consequently, no signaling pathway diagrams can be provided at this time. Compounds of the
sesquiterpene lactone class, particularly those isolated from Chromolaena and related genera,
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are known to exhibit a range of biological effects, including anti-inflammatory, antimicrobial, and
cytotoxic activities. Future research would be necessary to determine if 4E-
Deacetylchromolaenide 4'-O-acetate shares these properties.

The logical relationship for future investigation into the biological activity of this compound
would follow a standard drug discovery and development pipeline.
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Caption: A logical workflow for the future biological evaluation of the compound.
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In conclusion, 4E-Deacetylchromolaenide 4'-O-acetate remains a poorly characterized
natural product. The information provided herein represents the extent of the currently available
data in the public domain. Further research is warranted to fully elucidate its physicochemical
properties and to explore its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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